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Compound of Interest

Compound Name:

2-Bromo-5-

(trifluoromethyl)benzenesulfonami

de

Cat. No.: B1303430 Get Quote

An In-depth Technical Guide to 2-Bromo-5-(trifluoromethyl)benzenesulfonamide

This technical guide provides a comprehensive overview of the molecular structure, properties,

and a representative synthesis protocol for 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide. The content is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry.

Molecular Structure and Properties
2-Bromo-5-(trifluoromethyl)benzenesulfonamide is a synthetic organic compound featuring

a benzene ring substituted with a bromine atom, a trifluoromethyl group, and a sulfonamide

functional group. These structural motifs are of significant interest in medicinal chemistry due to

their influence on the physicochemical and biological properties of molecules. The

trifluoromethyl group, for instance, is known to enhance metabolic stability and lipophilicity,

which can improve a compound's pharmacokinetic profile.

Table 1: Molecular and Chemical Properties of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide
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Property Value Reference

Molecular Formula C₇H₅BrF₃NO₂S [1]

Molecular Weight 304.08 g/mol [1]

CAS Number 351003-61-7 [1]

Appearance Solid [2]

Melting Point 185-189 °C [2]

SMILES String
NS(=O)(=O)c1cc(ccc1Br)C(F)

(F)F

InChI Key
QEYFUGSQLUIFQY-

UHFFFAOYSA-N

Potential Applications in Research
While specific biological activities for 2-Bromo-5-(trifluoromethyl)benzenesulfonamide are

not extensively documented in publicly available literature, the benzenesulfonamide scaffold is

a well-established pharmacophore. Derivatives of benzenesulfonamide have been investigated

for a wide range of therapeutic applications, including:

Antimicrobial Agents: The sulfonamide moiety is a key feature of sulfa drugs, which inhibit

bacterial growth by interfering with folic acid synthesis.[1]

Carbonic Anhydrase Inhibitors: Many sulfonamides are potent inhibitors of carbonic

anhydrases, enzymes involved in various physiological processes, making them relevant for

conditions like glaucoma and epilepsy.

Anticancer Agents: Certain substituted benzenesulfonamides have demonstrated efficacy as

anticancer agents by targeting various signaling pathways.[3]

The presence of a bromine atom on the aromatic ring of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide provides a valuable synthetic handle for further

chemical modifications, such as cross-coupling reactions, enabling the generation of diverse

compound libraries for structure-activity relationship (SAR) studies.[1]
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Experimental Protocol: A Representative Synthesis
The following is a generalized, representative protocol for the synthesis of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide, based on common organic chemistry methodologies

for the preparation of substituted benzenesulfonamides. The synthesis typically starts from the

corresponding sulfonyl chloride.

Objective: To synthesize 2-Bromo-5-(trifluoromethyl)benzenesulfonamide from 2-Bromo-5-

(trifluoromethyl)benzenesulfonyl chloride.

Materials:

2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride

Ammonia solution (e.g., 28-30% in water or ammonia in an organic solvent)

Dichloromethane (DCM) or other suitable organic solvent

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Standard laboratory glassware and stirring equipment

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-

Bromo-5-(trifluoromethyl)benzenesulfonyl chloride in a suitable organic solvent like

dichloromethane. Cool the solution in an ice bath (0-5 °C).

Ammonolysis: While stirring vigorously, slowly add an excess of concentrated ammonia

solution to the cooled solution of the sulfonyl chloride. The reaction is typically exothermic, so

a slow addition rate is crucial to maintain the temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) until the

starting sulfonyl chloride is consumed.
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Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. If an

aqueous ammonia solution was used, add more water and dichloromethane to facilitate

phase separation. Separate the organic layer.

Extraction: Extract the aqueous layer with additional portions of dichloromethane to recover

any remaining product.

Drying and Filtration: Combine the organic layers and dry over anhydrous sodium sulfate or

magnesium sulfate. Filter the drying agent.

Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a

rotary evaporator to yield the crude product.

Purification: The crude 2-Bromo-5-(trifluoromethyl)benzenesulfonamide can be purified

by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl

acetate) to obtain the final product as a solid.

Logical Workflow for Synthesis
The following diagram illustrates the logical steps involved in the synthesis of 2-Bromo-5-
(trifluoromethyl)benzenesulfonamide.
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Start: 2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride
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End Product:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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